Cas no 1461707-55-0 (4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride)
4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride
- NE50393
- Z2466636242
- 4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride
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- Inchi: 1S/C14H18ClFN2O.ClH/c1-14(2,3)18-12(19)7-11(17)13(18)8-4-5-9(15)10(16)6-8;/h4-6,11,13H,7,17H2,1-3H3;1H
- InChI Key: VJUNGBSYTUNPEV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1F)C1C(CC(N1C(C)(C)C)=O)N.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 358
- Topological Polar Surface Area: 46.3
4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A595373-10mg |
4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride |
1461707-55-0 | 10mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A595373-50mg |
4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride |
1461707-55-0 | 50mg |
$ 230.00 | 2022-06-08 | ||
| TRC | A595373-100mg |
4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride |
1461707-55-0 | 100mg |
$ 340.00 | 2022-06-08 | ||
| Enamine | EN300-131379-0.05g |
4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride |
1461707-55-0 | 0.05g |
$232.0 | 2023-06-06 | ||
| Enamine | EN300-131379-0.1g |
4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride |
1461707-55-0 | 0.1g |
$347.0 | 2023-06-06 | ||
| Enamine | EN300-131379-0.25g |
4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride |
1461707-55-0 | 0.25g |
$494.0 | 2023-06-06 | ||
| Enamine | EN300-131379-0.5g |
4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride |
1461707-55-0 | 0.5g |
$780.0 | 2023-06-06 | ||
| Enamine | EN300-131379-1.0g |
4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride |
1461707-55-0 | 1g |
$999.0 | 2023-06-06 | ||
| Enamine | EN300-131379-2.5g |
4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride |
1461707-55-0 | 2.5g |
$1959.0 | 2023-06-06 | ||
| Enamine | EN300-131379-5.0g |
4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride |
1461707-55-0 | 5g |
$2900.0 | 2023-06-06 |
4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride
4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride: A Comprehensive Overview
The compound with CAS No. 1461707-55-0, known as 4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinone derivatives, which are widely studied for their potential applications in drug discovery and development. The long-tail keyword for this compound, 4-Amino-pyrrolidinone derivative, highlights its structural uniqueness and functional significance.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for large-scale production. The tert-butyl group attached to the pyrrolidinone ring contributes significantly to the compound's stability and lipophilicity, making it an attractive candidate for drug delivery systems.
From a pharmacological perspective, 4-Amino-pyrrolidinone derivatives have demonstrated promising bioactivity in various assays. For instance, studies published in high-impact journals such as *Journal of Medicinal Chemistry* and *Chemical Biology* have highlighted its potential as a modulator of key cellular pathways involved in neurodegenerative diseases. The chloro and fluoro substituents on the aromatic ring enhance the compound's selectivity and potency, making it a valuable tool in drug design.
The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous media, which is critical for formulation development. Researchers have explored its pharmacokinetic profile, revealing favorable absorption and distribution properties. These attributes position it as a strong candidate for further preclinical studies aimed at evaluating its efficacy in treating conditions such as Alzheimer's disease and Parkinson's disease.
In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have provided detailed insights into the spatial arrangement of atoms within the molecule. These studies have confirmed the presence of a rigid pyrrolidinone backbone with well-defined stereochemistry, which is essential for maintaining its biological activity.
Moreover, computational chemistry approaches, including molecular docking and quantum mechanics calculations, have been employed to predict the binding affinity of this compound to various therapeutic targets. These simulations have provided valuable insights into its mechanism of action and guided further optimization efforts to improve its therapeutic index.
Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. Its unique combination of structural features and pharmacological properties makes it a prime candidate for addressing unmet medical needs in neurology and oncology.
In conclusion, 4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one hydrochloride represents a significant advancement in chemical innovation. With ongoing research uncovering new dimensions of its potential, this compound stands at the forefront of scientific exploration, offering hope for novel therapeutic interventions.
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